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Compound of Interest

Compound Name: Ethyl thiooxamate

Cat. No.: B7853834

Get Quote

Executive Summary
Ethyl thiooxamate (Ethyl 2-amino-2-thioxoacetate, CAS: 16982-21-1) is a critical sulfur-

containing building block used primarily in the synthesis of thiazole derivatives and heterocyclic

pharmaceutical intermediates.[1][2][3][4][5][6] Its unique structure—comprising a thioamide

moiety adjacent to an ester group—creates a distinct solubility profile characterized by

amphiphilicity.[1][5]

While highly soluble in polar organic solvents like chloroform and methanol, ethyl thiooxamate
exhibits temperature-dependent solubility in nonpolar aromatic solvents (e.g., toluene), making

them ideal for recrystallization.[1][5] This guide provides a definitive analysis of its solubility

behavior, thermodynamic properties, and experimental protocols for solvent selection in drug

discovery workflows.[1][5]

Physicochemical Characterization
Understanding the solubility of ethyl thiooxamate requires an analysis of its molecular

interactions.[1][5] The molecule possesses both hydrogen bond donors (
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) and acceptors (

), alongside a lipophilic ethyl chain.[1][5]

Table 1: Physicochemical Properties
Property Value Mechanistic Implication

Molecular Formula

Low molecular weight

facilitates solvent penetration.

[1][4][5]

Molecular Weight 133.17 g/mol
High diffusion coefficient in

solution.[1][5]

LogP (Octanol/Water)
-0.10 to 0.40

(Experimental/Predicted)

Amphiphilic: Soluble in both

polar organics and aqueous

buffers, but extractable into

organic phases.[1][5]

pKa ~11.3 (Thioamide N-H)

Weakly acidic; remains neutral

in standard organic solvents.

[1][5]

H-Bond Donors/Acceptors 1 Donor / 3 Acceptors

Strong interaction with polar

protic solvents (MeOH, EtOH).

[1][5]

Melting Point 62–66 °C

Low melting point allows for

facile recrystallization from

higher-boiling nonpolar

solvents.[1][5]

Solubility Landscape: Polar vs. Nonpolar
The solubility of ethyl thiooxamate is dictated by the competition between its polar thioamide

core and the lipophilic ethyl ester tail.[1][5]

Polar Solvents (High Solubility)
Polar solvents interact favorably with the thioamide group via dipole-dipole interactions and

hydrogen bonding.[1][5]
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Chloroform (

):Primary Solvent. Solubility

25 mg/mL.[1][5] The proton-donating ability of chloroform complements the sulfur and
oxygen acceptors.[1][5]

Methanol / Ethanol: High solubility due to strong H-bonding with the

and

groups.[1][5]

Dimethyl Sulfoxide (DMSO): Excellent solvent for stock solutions in bioassays.[1][5]

Nonpolar & Moderately Polar Solvents (Selective
Solubility)
These solvents are critical for purification (recrystallization) and extraction.[1][5]

Diethyl Ether: Moderate solubility.[1][5][7] Used frequently in synthesis workups to extract the

compound from aqueous layers.[1][5]

Toluene:Temperature-Dependent. Poor solubility at room temperature, high solubility at

boiling point (110°C).[1][5] This gradient makes toluene an excellent recrystallization solvent.

[1][5]

Hexane / Heptane:Anti-Solvent. Poor solubility.[1][5] The polarity of the thioamide group

prevents solvation by aliphatic hydrocarbons.[1][5] Used to precipitate the product from

chloroform or ether.[1][5]

Table 2: Comparative Solubility Data
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Solvent Class Specific Solvent Solubility Status Application

Chlorinated Chloroform High (25 mg/mL)
NMR analysis,

Reaction medium

Polar Protic Methanol, Ethanol High
Reactant, Solvolysis

studies

Ethers Diethyl Ether Moderate Extraction, Workup

Ethers Di-isopropyl Ether
Low (Cold) / High

(Hot)

Recrystallization (MP:

60-62°C)

Aromatic Toluene
Low (Cold) / High

(Hot)

Recrystallization (MP:

64-65°C)

Aliphatic Hexane Insoluble
Precipitation / Anti-

solvent

Mechanistic Insight & Visualization[1][5]
The following diagram illustrates the solvation mechanism and the decision logic for solvent

selection based on the intended experimental outcome.
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Figure 1: Mechanistic basis of Ethyl Thiooxamate solubility.[1][5] Polar interactions dominate,

driving solubility in alcohols and chloroform, while limited lipophilicity allows for thermal

recrystallization in aromatics.[1]

Experimental Protocols
Protocol A: Recrystallization for High Purity
Objective: Purify crude ethyl thiooxamate (e.g., post-synthesis) to remove polar impurities and

starting materials.[1][5]

Solvent Selection: Choose Toluene or Di-isopropyl ether.[1][5]

Why? These solvents exhibit a steep solubility curve (low at RT, high at reflux).[1][5]

Dissolution:

Place crude solid in a round-bottom flask.

Add minimum volume of solvent.[1][5]

Heat to reflux (110°C for Toluene, 68°C for Di-isopropyl ether) until completely dissolved.

[1][5]

Filtration (Optional): If insoluble particles remain at reflux, perform a hot filtration.[1][5]

Crystallization:

Allow the solution to cool slowly to room temperature.[1][5]

Transfer to a fridge (4°C) or freezer (-20°C) to maximize yield.[1][5] Yellow needles should

form.[1][3][5][8]

Collection: Filter the crystals via vacuum filtration and wash with cold Hexane (anti-solvent)

to remove residual mother liquor.[1][5]

Protocol B: Solubility Testing for Bioassays
Objective: Prepare a stable stock solution for biological screening.
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Primary Solvent: Use DMSO (Dimethyl Sulfoxide).[1][5]

Target Conc: 10–50 mM.[1][5]

Procedure: Weigh ethyl thiooxamate into a vial. Add DMSO. Vortex for 30 seconds.[1][5]

The solution should be clear yellow.[1][5]

Aqueous Dilution:

Dilute the DMSO stock into the assay buffer (e.g., PBS).[1][5]

Note: Keep DMSO concentration <1% to avoid solvent toxicity.[1][5] Ethyl thiooxamate is

moderately water-soluble, so precipitation is unlikely at micromolar concentrations.[1][5]

Applications in Drug Development
Ethyl thiooxamate is not just a reagent; it is a scaffold.[1][5]

Hantzsch Thiazole Synthesis:

Reacts with

-haloketones to form thiazole derivatives.[1][5]

Solvent Choice:Ethanol is the standard solvent here.[1][3][5] Both reactants are soluble,

and the product often precipitates or is easily crystallized upon cooling.[1][5]

Bioisostere Development:

The thioamide group serves as a bioisostere for amides, improving metabolic stability

against peptidases.[1][5]

Workflow Diagram: Synthesis & Workup
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Figure 2: Standard workup procedure illustrating the partitioning behavior of ethyl thiooxamate
into ether phases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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